Cas no 476316-44-6 ((2E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• CAS No: 476316-44-6
• MF: C₁₃H₉FN₂O₃S
• MW: 292.285565137863
• CID: 5767641
• PubChem ID: 6011099
• Update Time: 2025-11-05

(2E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• F0447-0116
• (E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)acrylamide
• (2E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• 476316-44-6
• AKOS016624851
• SR-01000006206
• (E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• SR-01000006206-1
• 2-Propenamide, N-(4-fluorophenyl)-3-(5-nitro-2-thienyl)-

• Inchi： 1S/C13H9FN2O3S/c14-9-1-3-10(4-2-9)15-12(17)7-5-11-6-8-13(20-11)16(18)19/h1-8H,(H,15,17)/b7-5+
• InChI Key： JRFHMMGCNXEXNQ-FNORWQNLSA-N
• SMILES： S1C(=CC=C1/C=C/C(NC1C=CC(=CC=1)F)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.03179149g/mol
• Monoisotopic Mass: 292.03179149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3(Predicted)
• Boiling Point: 516.4±50.0 °C(Predicted)
• pka: 12.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide

Comprehensive Analysis of (2E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS No. 476316-44-6)

The compound (2E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS No. 476316-44-6) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a fluorophenyl group and a nitrothiophene moiety, makes it a promising candidate for various applications, including drug discovery and advanced material development. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for nitrogen-containing heterocycles like 5-nitrothiophene has surged, driven by their versatility in medicinal chemistry. The enamide functional group in this compound further enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules. Users searching for "nitrothiophene derivatives" or "fluorophenyl compounds" often encounter this molecule due to its relevance in structure-activity relationship (SAR) studies.

One of the most frequently asked questions in scientific forums is, "What are the applications of (2E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide?" This compound has shown potential in antimicrobial and anti-inflammatory research, aligning with the growing interest in novel therapeutic agents. Its electron-withdrawing nitro group and conjugated double bond contribute to its unique electronic properties, which are critical for molecular docking simulations.

From an SEO perspective, keywords such as "CAS 476316-44-6 supplier," "synthesis of nitrothiophene enamides," and "fluorophenyl-based bioactive compounds" are highly searched. These terms reflect the compound's commercial and academic relevance. Additionally, the rise of AI-driven drug discovery has increased interest in such molecules, as they are often used to train machine learning models for predicting molecular properties.

The compound's crystal structure and spectroscopic data have been extensively studied, with researchers focusing on its hydrogen bonding patterns and thermal stability. These properties are crucial for its potential use in organic electronics, a field that has seen exponential growth due to the demand for flexible materials and sustainable technologies.

Another hot topic is the environmental impact of synthetic compounds. While (2E)-N-(4-fluorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide is not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing research. This aligns with the broader trend of "green chemistry" and the push for eco-friendly synthesis methods.

In summary, CAS No. 476316-44-6 represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and relevance to cutting-edge research make it a compound worth watching in the coming years. Whether you're a chemist, biologist, or materials scientist, understanding this molecule's properties and potential can open doors to innovative solutions in your field.